Cas no 189347-40-8 (4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione)

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione structure
189347-40-8 structure
Product Name:4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
CAS No:189347-40-8
MF:C11H10F2O3
MW:228.192110538483
MDL:MFCD03419781
CID:1382958
PubChem ID:2782518
Update Time:2025-04-20

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 4,4-difluoro-1-(4-methoxyphenyl)-
    • 4,4-Difluoro-1-(4-methoxyphenyl)-1,3-butanedione
    • AKOS B007367
    • AKOS MSC-0354
    • ART-CHEM-BB B007367
    • 4,4-DIFLUORO-1-(4-METHOXY-PHENYL)-BUTANE-1,3-DIONE
    • 4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione
    • STK313076
    • F83572
    • SCHEMBL1924139
    • EN300-228450
    • 1-(4-Methoxyphenyl)-4,4-difluorobutane-1,3-dione
    • 4,4-Difluoro-1-(4-metoxyphenyl)butane-1,3-dione
    • AKOS000308296
    • CS-0302724
    • BBL039155
    • 189347-40-8
    • MDL: MFCD03419781
    • Inchi: 1S/C11H10F2O3/c1-16-8-4-2-7(3-5-8)9(14)6-10(15)11(12)13/h2-5,11H,6H2,1H3
    • InChI Key: IHLFDMHYDXVXHM-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=CC(=CC=1)OC)=O)=O)F

Computed Properties

  • Exact Mass: 228.0598
  • Monoisotopic Mass: 228.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4,4-difluoro-1-(4-methoxyphenyl)butane-1,3-dione Pricemore >>

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